Cas no 786697-61-8 (3,9-Diazabicyclo[3.3.1]nonan-7-one)
3,9-Diazabicyclo[3.3.1]nonan-7-one Chemical and Physical Properties
Names and Identifiers
-
- 3,9-Diazabicyclo[3.3.1]nonan-7-one
-
- Inchi: 1S/C7H12N2O/c10-7-1-5-3-8-4-6(2-7)9-5/h5-6,8-9H,1-4H2
- InChI Key: ZNXGYJSOERFFBP-UHFFFAOYSA-N
- SMILES: C12NC(CC(=O)C1)CNC2
Experimental Properties
- Density: 1.084±0.06 g/cm3(Predicted)
- Boiling Point: 277.9±40.0 °C(Predicted)
- pka: 9.25±0.20(Predicted)
3,9-Diazabicyclo[3.3.1]nonan-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7659752-0.05g |
3,9-diazabicyclo[3.3.1]nonan-7-one |
786697-61-8 | 95.0% | 0.05g |
$2184.0 | 2025-03-21 | |
| Enamine | EN300-7659752-0.1g |
3,9-diazabicyclo[3.3.1]nonan-7-one |
786697-61-8 | 95.0% | 0.1g |
$2287.0 | 2025-03-21 | |
| Enamine | EN300-7659752-0.25g |
3,9-diazabicyclo[3.3.1]nonan-7-one |
786697-61-8 | 95.0% | 0.25g |
$2391.0 | 2025-03-21 | |
| Enamine | EN300-7659752-0.5g |
3,9-diazabicyclo[3.3.1]nonan-7-one |
786697-61-8 | 95.0% | 0.5g |
$2495.0 | 2025-03-21 | |
| Enamine | EN300-7659752-1.0g |
3,9-diazabicyclo[3.3.1]nonan-7-one |
786697-61-8 | 95.0% | 1.0g |
$2599.0 | 2025-03-21 | |
| Enamine | EN300-7659752-2.5g |
3,9-diazabicyclo[3.3.1]nonan-7-one |
786697-61-8 | 95.0% | 2.5g |
$5095.0 | 2025-03-21 | |
| Enamine | EN300-7659752-5.0g |
3,9-diazabicyclo[3.3.1]nonan-7-one |
786697-61-8 | 95.0% | 5.0g |
$7539.0 | 2025-03-21 | |
| Enamine | EN300-7659752-10.0g |
3,9-diazabicyclo[3.3.1]nonan-7-one |
786697-61-8 | 95.0% | 10.0g |
$11178.0 | 2025-03-21 |
3,9-Diazabicyclo[3.3.1]nonan-7-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3,9-Diazabicyclo[3.3.1]nonan-7-one
3,9-Diazabicyclo[3.3.1]nonan-7-one (CAS No. 786697-61-8): A Comprehensive Overview
3,9-Diazabicyclo[3.3.1]nonan-7-one (CAS No. 786697-61-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DBN-7, belongs to the class of diazabicyclic compounds and is characterized by its distinctive bicyclic structure with a ketone functional group. The molecular formula of 3,9-Diazabicyclo[3.3.1]nonan-7-one is C9H15N2O, and it has a molecular weight of 163.22 g/mol.
The structure of 3,9-Diazabicyclo[3.3.1]nonan-7-one is particularly noteworthy due to its potential for forming stable complexes with various metal ions and its ability to act as a ligand in coordination chemistry. This property has led to its exploration in the development of novel catalysts and metallo-drugs, which are essential in both industrial and medical applications.
In the realm of medicinal chemistry, 3,9-Diazabicyclo[3.3.1]nonan-7-one has shown promising activity as a scaffold for the design of new therapeutic agents. Recent studies have highlighted its potential as a lead compound in the development of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further investigation.
One of the key areas of research involving 3,9-Diazabicyclo[3.3.1]nonan-7-one is its role in modulating neurotransmitter systems. Studies have demonstrated that derivatives of this compound can selectively bind to specific receptors, such as serotonin and dopamine receptors, which are crucial for maintaining cognitive function and mood regulation. This selective binding property suggests that DBN-7 derivatives could be developed into effective treatments for mood disorders and cognitive impairments.
Beyond its potential in neurological applications, 3,9-Diazabicyclo[3.3.1]nonan-7-one has also been explored for its anti-inflammatory properties. In vitro and in vivo studies have shown that certain derivatives of this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without causing significant side effects. This makes DBN-7 a promising candidate for the development of new anti-inflammatory drugs that could be used to treat conditions like rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 3,9-Diazabicyclo[3.3.1]nonan-7-one involves several well-established chemical reactions, including cyclization and ketone formation steps. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic research and industrial applications.
In addition to its therapeutic potential, DBN-7 has been studied for its use in diagnostic imaging agents. The compound's ability to form stable complexes with metal ions such as gadolinium (Gd) has led to its exploration as a contrast agent in magnetic resonance imaging (MRI). Preliminary studies have shown that gadolinium complexes derived from DBN-7 exhibit high relaxivity and good stability in biological environments, making them suitable for enhancing the contrast in MRI images.
The environmental impact of 3,9-Diazabicyclo[3.3.1]nonan-7-one is another area of ongoing research. Studies have shown that this compound is biodegradable under certain conditions, which is an important consideration for ensuring its safe use in pharmaceutical formulations and other applications.
In conclusion, 3,9-Diazabicyclo[3.3.1]nonan-7-one (CAS No. 786697-61-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique structural properties and favorable biological activities make it an exciting area of study for researchers aiming to develop new therapeutic agents and diagnostic tools.
786697-61-8 (3,9-Diazabicyclo[3.3.1]nonan-7-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)